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Compound of Interest

Compound Name: Cho-es-Lys

Cat. No.: B15548167 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of laboratory chemicals are paramount for ensuring a safe working environment

and maintaining environmental compliance. This document provides a comprehensive, step-by-

step guide for the proper disposal of Cho-es-Lys, a specialized lysine derivative.

Important Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for

Cho-es-Lys is not readily available in the public domain. The following procedures are based

on general best practices for the disposal of peptide and lysine derivatives. It is imperative to

consult your institution's Environmental Health and Safety (EHS) department for specific

protocols and to ensure compliance with all local, state, and federal regulations.

Pre-Disposal Assessment & Safety
Before beginning any disposal procedures, a thorough assessment is crucial.

Consult Institutional Guidelines: Always prioritize your institution's chemical hygiene plan and

waste disposal protocols. Contact your EHS department for specific guidance on disposing

of Cho-es-Lys.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical

safety goggles, and chemical-resistant gloves (e.g., nitrile), when handling Cho-es-Lys
waste.[1][2]

Waste Segregation: Do not mix Cho-es-Lys waste with other waste streams unless explicitly

permitted by your EHS office.[1][3] Keep it separate from solvents, acids, bases, and other

reactive chemicals to prevent unforeseen hazardous reactions.
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Chemical and Physical Properties of Cho-es-Lys
A fundamental understanding of the chemical's properties is essential for safe handling and

disposal.

Property Value

Chemical Name

L-lysine, 6-[[[(3β)-cholest-5-en-3-

yloxy]carbonyl]oxy]hexyl ester, 2,2,2-

trifluoroacetate

Molecular Formula C40H72N2O5 • 2CF3COO

CAS Number 1356250-80-0[4][5]

Molecular Weight 887.10 g/mol [5]

Purity ≥95%[5]

Step-by-Step Disposal Protocol for Cho-es-Lys
The proper disposal method will depend on the physical state of the Cho-es-Lys waste (solid

or liquid).

Containerization: Collect all solid waste, including contaminated personal protective

equipment (gloves, etc.), empty vials, and contaminated labware (e.g., pipette tips), in a

designated and clearly labeled hazardous waste container.[1][3] The container should be

leak-proof and sealable.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "Cho-es-Lys, L-lysine, 6-[[[(3β)-cholest-5-en-3-yloxy]carbonyl]oxy]hexyl

ester, 2,2,2-trifluoroacetate".

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by your institution's EHS-approved waste management vendor.

For solutions containing Cho-es-Lys, chemical inactivation may be recommended to denature

any biological activity before disposal.
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Chemical Inactivation (Recommended):

Method: A common method for peptide inactivation is hydrolysis using a strong base, such

as a 1M solution of sodium hydroxide (NaOH).[1]

Procedure: In a suitable, labeled container, carefully add the 1M NaOH solution to the

liquid peptide waste. Allow the mixture to stand for at least 24 hours at room temperature

to ensure complete hydrolysis.[1]

Neutralization: After hydrolysis, neutralize the solution to a pH between 6.0 and 8.0 using

an appropriate acid (e.g., 1M hydrochloric acid, HCl).[1]

Containerization: Transfer the treated (or untreated, if directed by EHS) liquid waste into a

dedicated, shatter-resistant, and leak-proof hazardous waste container.[1][2]

Labeling: Clearly label the container as "Hazardous Waste" and list all chemical components,

including "Cho-es-Lys" and any solvents or reagents used, with their approximate

concentrations.[2]

Storage and Pickup: Securely seal the container and store it in a designated satellite

accumulation area.[1] Arrange for waste pickup through your institution's EHS department.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Cho-es-Lys
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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